Cas no 142266-35-1 (2-Propenoic acid, 3-[4-(methoxymethoxy)-3-nitrophenyl]-, methyl ester)

• Product Name: 2-Propenoic acid, 3-[4-(methoxymethoxy)-3-nitrophenyl]-, methyl ester
• CAS No: 142266-35-1
• MF: C₁₂H₁₃NO₆
• MW: 267.234723806381
• CID: 3735370
• PubChem ID: 19801836
• Update Time: 2025-05-26

2-Propenoic acid, 3-[4-(methoxymethoxy)-3-nitrophenyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[4-(methoxymethoxy)-3-nitrophenyl]-, methyl ester
• Methyl (2e)-3-[4-(methoxymethoxy)-3-nitrophenyl]prop-2-enoate
• SCHEMBL9155352
• EN300-366080
• Methyl (E)-3-[4-(methoxymethoxy)-3-nitrophenyl]prop-2-enoate
• Methyl (E)-3-(4-(methoxymethoxy)-3-nitrophenyl)acrylate
• 142266-35-1
• G39764

• Inchi： 1S/C12H13NO6/c1-17-8-19-11-5-3-9(4-6-12(14)18-2)7-10(11)13(15)16/h3-7H,8H2,1-2H3
• InChI Key： WAMLPUXAXKAAKS-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C=CC1=CC=C(OCOC)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 267.07428713Da
• Monoisotopic Mass: 267.07428713Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 90.6Ų

Additional information on 2-Propenoic acid, 3-[4-(methoxymethoxy)-3-nitrophenyl]-, methyl ester

Comprehensive Overview of 2-Propenoic acid, 3-[4-(methoxymethoxy)-3-nitrophenyl]-, methyl ester (CAS No. 142266-35-1)

The chemical compound 2-Propenoic acid, 3-[4-(methoxymethoxy)-3-nitrophenyl]-, methyl ester (CAS No. 142266-35-1) is a specialized organic ester with significant applications in pharmaceutical intermediates and advanced material synthesis. Its unique structure, featuring a methoxymethoxy and nitrophenyl group, makes it a valuable building block in fine chemical production. Researchers and industry professionals often search for this compound under variations like "methyl 3-(4-(methoxymethoxy)-3-nitrophenyl)acrylate" or "CAS 142266-35-1 supplier", reflecting its niche yet critical role.

In recent years, the demand for functionalized acrylate derivatives has surged due to their versatility in polymer chemistry and drug discovery. This compound’s nitroaromatic moiety is particularly noteworthy, as it enables selective modifications in multi-step syntheses. A trending topic in scientific forums is the optimization of green chemistry protocols for such intermediates, aligning with global sustainability goals. Questions like "How to synthesize 142266-35-1 with minimal waste?" or "Biocatalytic routes for nitrophenyl acrylates" highlight evolving research interests.

From a technical perspective, the esterification and methoxymethyl protection steps in this compound’s synthesis are often discussed in peer-reviewed journals. Its stability under mild conditions and compatibility with Pd-catalyzed cross-coupling reactions make it a preferred choice for constructing complex molecular architectures. Analytical data, including HPLC purity and NMR spectral details, are frequently requested by quality control teams, emphasizing the need for reliable characterization methods.

The compound’s relevance extends to photoresist materials and organic electronics, where its light-sensitive nitro group can be leveraged for patterning applications. With the rise of flexible electronics and printed circuits, searches for "nitrophenyl acrylates in OLEDs" have increased, underscoring its interdisciplinary utility. Regulatory compliance, such as REACH certification for CAS 142266-35-1, is another common query among international buyers.

In summary, 2-Propenoic acid, 3-[4-(methoxymethoxy)-3-nitrophenyl]-, methyl ester represents a convergence of synthetic innovation and industrial demand. Its keyword-rich nomenclature—like "methyl ester acrylate derivative" or "nitro-functionalized phenyl acrylate"—reflects both chemical specificity and market-driven nomenclature. Future research may explore its biodegradability or scalable production techniques, addressing gaps identified in current literature.